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Activity Comparison at a Glance

Get Quote

The following table consolidates the key experimental data for Sigmoidin A and Sigmeidin B from a 2004

preclinical study [1] [2].

Activity |/ Property

Sigmoidin A

Sigmoidin B

5-Lipoxygenase (5-LOX)
Inhibition

Cyclooxygenase-1 (COX-1)
Inhibition

DPPH Free Radical Scavenging

TPA-induced Mouse Ear
Oedema

Phospholipase Az-induced Paw
Oedema

ICs0 = 31 puM [1] [2]

No effect [1] [2]

Potent scavenger [1] [2]

89% inhibition [1] [2]

No significant inhibition at 60
min [1] [2]

Selective inhibitor (no ICso
reported) [1] [2]

No effect [1] [2]

Potent scavenger [1] [2]

83% inhibition [1] [2]

59% inhibition (vs. 74% for control
drug) [1] [2]
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Activity | Property Sigmoidin A Sigmoidin B
Postulated Key Structural One prenyl group inring B [1]  Two prenyl groups in ring B [1]
Difference

Detailed Experimental Insights

The data in the table comes from specific experimental models. Here is a deeper look into the methodologies

and the significance of the findings.

e 5-Lipoxygenase (5-LOX) Inhibition: This assay tests the ability of a compound to inhibit the 5-LOX
enzyme, which is responsible for producing pro-inflammatory leukotrienes from arachidonic acid. The
results show that both compounds are selective 5-LOX inhibitors, as they did not affect the COX-1
enzyme, which is the target of non-steroidal anti-inflammatory drugs (NSAIDs) like aspirin [1] [2]. This
selective action is significant because it suggests a potential for a different side-effect profile
compared to NSAIDs.

¢ Antioxidant Activity (DPPH Assay): The DPPH assay measures a compound's ability to act as a
free radical scavenger. Both Sigmoidin A and B proved to be "potent scavengers” [1] [2]. Since
oxidative stress is a key component of the inflammatory process, this antioxidant property likely
contributes to their overall anti-inflammatory effect.

¢ In Vivo Anti-inflammatory Models: These tests evaluate the activity of the compounds in living
organisms.

o TPA-induced ear oedema: This model tests topical anti-inflammatory activity against phorbol
ester-induced inflammation. Both compounds showed very strong and comparable activity in
this model [1] [2].

o Phospholipase Az-induced paw oedema: This model tests systemic anti-inflammatory
activity. The fact that only Sigmoidin B was active here, and only at the 60-minute mark,
highlights a key difference in their biological profiles. This suggests that Sigmoidin B may
have a broader spectrum of activity or a different mechanism of action in systemic inflammation

[1] [2].

Mechanism of Action and Structural Basis

The available evidence points to a multi-faceted mechanism for these compounds. The anti-inflammatory
effects are likely achieved through a combination of antioxidant activity and the selective inhibition of the

5-LOX enzyme within the arachidonic acid pathway [1] [2].
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The search results specifically highlight that the different mechanisms of action are influenced by their
chemical structures. The key difference is that Sigmeidin B possesses two prenyl groups in its B ring, while
Sigmoidin A has only one [1]. This structural variation is common in flavonoids from the Erythrina genus,
and studies indicate that an increasing number of prenyl groups can enhance biological activity, such as
antibacterial effects [3]. This structure-activity relationship provides a plausible explanation for why
Sigmoidin B showed inhibitory activity in the phospholipase A2-induced paw oedema model, while

Sigmoidin A did not.

The diagram below illustrates the proposed anti-inflammatory mechanism and the role of structural

differences.
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Diagram: Proposed anti-inflammatory mechanisms of Sigmoidin A and B. Both compounds act as
antioxidants and selectively inhibit 5-Lipoxygenase (5-LOX) to block leukotriene production, but do not
dffect Cyclooxygenase-1 (COX-1). Their structural difference (number of prenyl groups) may influence their
efficacy in different models of inflammation [1] [2].
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Conclusion for Researchers

In summary, while Sigmoidin A and B share a core anti-inflammatory profile characterized by potent

antioxidant activity and selective 5-LOX inhibition, a critical difference emerges:

¢ Sigmoidin B demonstrates a broader spectrum of activity, showing efficacy in both topical (TPA)
and systemic (Phospholipase Az) models of inflammation.

e Sigmoidin A is highly effective topically but did not show significant activity in the systemic model
tested.

This functional divergence is logically attributed to the key structural difference of Sigmoidin B having
two prenyl groups in its B ring versus the single prenyl group in Sigmoidin A [1]. This makes Sigmoidin B a
particularly interesting candidate for further investigation in drug discovery programs targeting selective 5-

LOX inhibitors for systemic inflammatory conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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